Cas no 1240562-16-6 (3-azabicyclo[3.3.1]nonane-9-carboxylic acid)

• Product Name: 3-azabicyclo[3.3.1]nonane-9-carboxylic acid
• CAS No: 1240562-16-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5098455
• Update Time: 2026-03-02

3-azabicyclo[3.3.1]nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.3.1]nonane-9-carboxylic acid

• Inchi： 1S/C9H15NO2/c11-9(12)8-6-2-1-3-7(8)5-10-4-6/h6-8,10H,1-5H2,(H,11,12)
• InChI Key： VLRYOFORWCUUGY-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C(CCC1)CNC2

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-azabicyclo[3.3.1]nonane-9-carboxylic acid

Comprehensive Overview of 3-azabicyclo[3.3.1]nonane-9-carboxylic acid (CAS No. 1240562-16-6): Structure, Applications, and Research Insights

The compound 3-azabicyclo[3.3.1]nonane-9-carboxylic acid (CAS No. 1240562-16-6) is a bicyclic organic molecule featuring a unique azabicyclo scaffold, which has garnered significant attention in pharmaceutical and chemical research. Its structural complexity, characterized by a bridged ring system and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its rigid framework and ability to modulate molecular interactions.

In recent years, the demand for 3-azabicyclo[3.3.1]nonane derivatives has surged, driven by their relevance in designing central nervous system (CNS) therapeutics and enzyme inhibitors. The compound’s CAS No. 1240562-16-6 is frequently cited in patents and academic papers, highlighting its role in optimizing pharmacokinetic properties such as solubility and metabolic stability. A growing trend in AI-driven drug discovery has further amplified interest in this scaffold, as computational models predict its utility in targeting G-protein-coupled receptors (GPCRs) and other biological targets.

From a synthetic perspective, 3-azabicyclo[3.3.1]nonane-9-carboxylic acid poses intriguing challenges for chemists. Its bridged bicyclic structure requires precise stereocontrol during synthesis, often involving asymmetric catalysis or ring-closing metathesis. Innovations in green chemistry have also explored sustainable routes to this compound, aligning with the global push for environmentally friendly synthesis. These advancements address common search queries like "efficient synthesis of azabicyclo compounds" or "applications of bicyclic carboxylic acids in medicine," reflecting the intersection of academic curiosity and industrial demand.

The pharmacological potential of CAS No. 1240562-16-6 extends to its role in peptide mimetics and protease inhibitors. Its conformationally constrained architecture mimics natural substrates, making it valuable for structure-activity relationship (SAR) studies. Notably, its derivatives have been investigated for neuroprotective effects and anti-inflammatory activity, topics frequently searched in connection with neurodegenerative diseases and chronic inflammation. This aligns with broader healthcare trends emphasizing precision medicine and targeted therapies.

Beyond pharmaceuticals, 3-azabicyclo[3.3.1]nonane-9-carboxylic acid finds utility in material science, particularly in designing supramolecular assemblies and metal-organic frameworks (MOFs). Its ability to act as a chelating ligand or hydrogen-bond donor enhances its applicability in catalysis and sensor development. Such interdisciplinary relevance answers popular queries like "non-pharmaceutical uses of bicyclic compounds" or "MOFs derived from heterocyclic carboxylic acids."

In summary, 3-azabicyclo[3.3.1]nonane-9-carboxylic acid (CAS No. 1240562-16-6) represents a nexus of synthetic innovation and biomedical potential. Its azabicyclo core and carboxylic acid moiety offer multifaceted opportunities, from drug design to advanced materials, resonating with contemporary scientific and industrial priorities. As research progresses, this compound is poised to remain a focal point for breakthroughs in medicinal chemistry and beyond.